Cas no 933-20-0 (dichloro-1,3,5-triazin-2-amine)

dichloro-1,3,5-triazin-2-amine structure
933-20-0 structure
Product Name:dichloro-1,3,5-triazin-2-amine
CAS No:933-20-0
MF:C3H2Cl2N4
MW:164.980777263641
MDL:MFCD00078331
CID:40318
PubChem ID:13615
Update Time:2025-10-29

dichloro-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,6-dichlorotriazine
    • 2-Amino-4,6-dichloro-1,3,5-triazine
    • 2-Amino-4,6-dichloro-s-triazine
    • 4,6-Dichloro-1,3,5-triazin-2-amine
    • 4,6-Dichloro-1,3,5-triazin-2-amine (ACI)
    • s-Triazine, 2-amino-4,6-dichloro- (6CI, 7CI, 8CI)
    • (4,6-Dichloro-[1,3,5]triazin-2-yl)amine
    • 2,4-Dichloro-6-amino-1,3,5-triazine
    • 2,4-Dichloro-6-amino-s-triazine
    • 2,6-Dichloro-4-amino-s-triazine
    • 4,6-Dichloro-2-amino-s-triazine
    • 4,6-Dichloro-2-aminotriazine
    • 4,6-Dichloro-s-triazin-2-amine
    • 6-Amino-2,4-dichloro-1,3,5-triazine
    • 6-Amino-2,4-dichloro-s-triazine
    • Aminodichloro-s-triazine
    • NSC 267458
    • NSC 71988
    • s-Dichloroaminotriazine
    • dichloro-1,3,5-triazin-2-amine
    • 4,6-Dichloro-[1,3,5]triazin-2-ylamine
    • DS-11600
    • AKOS005145931
    • SCHEMBL79810
    • CS-W008081
    • J-514114
    • SB40030
    • T5S5IYO89G
    • MFCD00078331
    • 1189493-13-7
    • s-Triazine,2-amino-4,6-dichloro-
    • 4,6-Dichloro-1,3,5-trazin-2-amine
    • NSC71988
    • STK505600
    • 1,3,5-Triazin-2-amine, 4,6-dichloro-
    • BRN 0124266
    • C3H2Cl2N4
    • AI3-51037
    • UNII-T5S5IYO89G
    • s-Triazine,6-dichloro-
    • 2-Amino-4,6-dichloro-s-triazin
    • EN300-247097
    • 1,5-Triazin-2-amine, 4,6-dichloro-
    • 6-Amino-2,4-dichloro-[1,3,5]triazine
    • A3095
    • NSC-71988
    • NSC267458
    • DTXSID40239372
    • p-Hydroxy Diazepam-13CD3
    • BCP00519
    • NSC-267458
    • 4,6-Dichloro-1,3,5-triazin-2-ylamine #
    • SY015988
    • 933-20-0
    • 2-Amino-4,6-dichloro-1,3,5-triazine, >=96%
    • DTXCID60161863
    • Q27289706
    • s-Triazine, 2-amino-4,6-dichloro-
    • 2-amino-4,6-dichloro-[1,3,5]triazine
    • 5-26-08-00011 (Beilstein Handbook Reference)
    • MDL: MFCD00078331
    • Inchi: 1S/C3H2Cl2N4/c4-1-7-2(5)9-3(6)8-1/h(H2,6,7,8,9)
    • InChI Key: MCLXKFUCPVGZEN-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N)N=C(Cl)N=1

Computed Properties

  • Exact Mass: 163.96600
  • Monoisotopic Mass: 163.965652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 89.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Density: 1.731
  • Melting Point: 239-242°C
  • Boiling Point: 428.8 °C at 760 mmHg
  • Flash Point: 213.1 °C
  • Refractive Index: 1.73
  • Stability/Shelf Life: Stable at RT
  • PSA: 64.69000
  • LogP: 1.34180

dichloro-1,3,5-triazin-2-amine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S23; S36/37/39
  • RTECS:XY3177000
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
  • Risk Phrases:R20/21/22

dichloro-1,3,5-triazin-2-amine Customs Data

  • HS CODE:2933699090
  • Customs Data:

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

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dichloro-1,3,5-triazin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  1 h, 0 °C
Reference
Synthesis and In vitro Study of Cytotoxic Activity of New Tetrazole-Containing 2,4-Diamino-1,3,5-triazine Derivatives
Mikolaichuk, O. V.; Protas, A. V.; Popova, E. A.; Molchanov, O. E.; Maistrenko, D. N.; et al, Russian Journal of General Chemistry, 2022, 92(9), 1621-1628

Production Method 2

Reaction Conditions
1.1 Solvents: Acetone ,  Water ;  < 0 °C
1.2 Reagents: Ammonia Solvents: Water ;  < 0 °C; 0 °C → 5 °C
Reference
N-Methylmelamines: Synthesis, Characterization, and Physical Properties
List, Manuela; Puchinger, Helmut; Gabriel, Herbert; Monkowius, Uwe; Schwarzinger, Clemens, Journal of Organic Chemistry, 2016, 81(10), 4066-4075

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Tetrahydrofuran ;  0 °C
1.2 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ,  Water ;  < 10 °C
Reference
Synthesis of novel nitrogen-containing chiral ligands
Jiang, Yan; Zhang, Chun-xian; Meng, Qi; Xi, Hai-tao; Sun, Xiao-qiang, Huaxue Shiji, 2010, 32(7), 600-602

Production Method 4

Reaction Conditions
1.1 Reagents: Diethylamine ,  Ammonium hydroxide Solvents: Acetone ;  -10 °C; 1 h, rt
Reference
Preparation of pyrimidine and triazine derivatives for treating cancer
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  0 - 5 °C; 30 min, 0 °C; 0 °C → rt; 30 min, rt
Reference
Rosette formation by hydrogen bonding of 5,5-dialkylbarbituric acids with 2-amino-4,6-bis[5-(4'-aminophenyl)porphyrinatozinc]-1,3,5-triazines in solution
Chauhan, Shive Murat Singh; Giri, Nand Gopal, Supramolecular Chemistry, 2008, 20(8), 743-752

Production Method 6

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Acetone ,  Water ;  0 °C
Reference
Growth Mechanisms of 2D Organic Assemblies Generated from Dialkylated Melaminium Derivatives: The Length Difference of the Two Alkyl Chains That Matters
Xu, Jun; Wu, Guanglu; Wang, Zhiqiang; Zhang, Xi, Langmuir, 2013, 29(34), 10959-10963

Production Method 7

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  30 min, 0 °C
Reference
A Selective Alkylating Agent for CTG Repeats in Myotonic Dystrophy Type 1
Lee, JuYeon; Li, Ke; Zimmerman, Steven C., ACS Chemical Biology, 2022, 17(5), 1103-1110

Production Method 8

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Dichloromethane ;  rt
Reference
Design, discovery, modelling, synthesis, and biological evaluation of novel and small, low toxicity s-triazine derivatives as HIV-1 non-nucleoside reverse transcriptase inhibitors
Viira, Birgit; Selyutina, Anastasia; Garcia-Sosa, Alfonso T.; Karonen, Maarit; Sinkkonen, Jari; et al, Bioorganic & Medicinal Chemistry, 2016, 24(11), 2519-2529

Production Method 9

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Acetone ,  Water ;  30 min, 0 - 5 °C
Reference
Design, synthesis and biological evaluation of novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties as potent carbonic anhydrase IX inhibitors
Lolak, Nabih; Akocak, Suleyman; Bua, Silvia; Supuran, Claudiu T., Bioorganic Chemistry, 2019, 82, 117-122

Production Method 10

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Acetone ,  Water ;  < 0 °C
Reference
A process for the preparation of triazine UV absorbers
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Production Method 11

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Ammonia Solvents: Diethyl ether ,  Water ;  2 h, 0 - 5 °C
Reference
Microwave assisted synthesis, docking and antimalarial evaluation of hybrid PABA-substituted 1,3,5-triazine derivatives
Adhikari, Nayana; Kashyap, Ankita; Shakya, Anshul; Ghosh, Surajit Kumar; Bhattacharyya, Dibya Ranjan; et al, Journal of Heterocyclic Chemistry, 2020, 57(6), 2389-2399

Production Method 12

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  0 °C; 30 min, rt; 60 min, 25 °C
Reference
Preparation of triazines and related compounds and compositions for treatment of breathing control disorders or diseases
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Production Method 13

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  0 °C; 30 min, rt; 60 min, 25 °C
Reference
Preparation of triazine and pyrimidine derivatives useful in treatment of breathing control disorders or diseases
, United States, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ;  0 °C; 30 min, rt; 60 min, 25 °C
Reference
Novel triazine and pyrimidine compounds as respiratory stimulants for treatment of breathing control disorders or diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Diethyl ether ,  Water ;  1 h, -15 - 10 °C; 30 - 45 min, -15 - 10 °C
Reference
Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones
Bakharev, V. V.; Gidaspov, A. A.; Parfenov, V. E.; Ul'yankina, I. V.; Zavodskaya, A. V.; et al, Russian Chemical Bulletin, 2012, 61(1), 99-112

Production Method 16

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ;  -10 °C; 5 min, -10 °C
1.2 Reagents: Ammonia Solvents: Tetrahydrofuran ;  -10 °C; 1 h, -10 °C
Reference
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Production Method 17

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  0 - 5 °C; 30 min, 0 °C; 30 min, rt
Reference
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Production Method 18

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water
Reference
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Production Method 19

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Acetone ,  Water ;  0 °C; 30 min, 0 °C; 30 min, rt
Reference
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Production Method 20

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ;  30 min, 0 °C
Reference
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Wong, Chun-Ho; Richardson, Stacie L.; Ho, Yen-Jun; Lucas, Alex M. H.; Tuccinardi, Tiziano; et al, ChemBioChem, 2012, 13(17), 2505-2509

dichloro-1,3,5-triazin-2-amine Preparation Products

dichloro-1,3,5-triazin-2-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:933-20-0)2-氨基-4,6-二氯-S-三嗪
Order Number:LE1883500
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
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Additional information on dichloro-1,3,5-triazin-2-amine

Dichloro-1,3,5-Triazin-2-Amine (CAS No. 933-20-0): Properties, Applications, and Industry Insights

Dichloro-1,3,5-triazin-2-amine (CAS No. 933-20-0) is a specialized heterocyclic compound with significant applications in industrial chemistry. This white to off-white crystalline powder belongs to the triazine family, known for its versatile reactivity and stability under various conditions. With growing interest in sustainable chemical processes and specialty intermediates, this compound has gained attention across multiple sectors.

The molecular structure of dichloro-1,3,5-triazin-2-amine features a six-membered ring containing three nitrogen atoms and two chlorine substituents, contributing to its unique chemical behavior. Recent studies highlight its role in developing advanced material coatings and water treatment solutions, addressing current environmental concerns. The compound's selective reactivity makes it valuable for creating customized molecular architectures in pharmaceutical and agrochemical research.

In industrial applications, CAS 933-20-0 serves as a key intermediate for synthesizing various triazine derivatives. Manufacturers appreciate its balanced properties of stability and reactivity, which enable precise control in production processes. The global market for triazine-based chemicals is projected to grow at 5.8% CAGR through 2028, driven by demand from the polymer industry and specialty chemicals sector.

Researchers are exploring innovative uses of dichloro-1,3,5-triazin-2-amine in green chemistry applications, particularly in catalytic systems and biodegradable material development. Its potential in creating energy-efficient processes aligns with current sustainability trends in the chemical industry. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure product purity and consistency in commercial batches.

The compound's safety profile has been extensively studied, with proper handling procedures well-documented in industry guidelines. Storage recommendations typically include cool, dry conditions in well-sealed containers to maintain stability. As regulatory frameworks evolve, manufacturers of triazine compounds are adopting advanced process optimization techniques to meet increasingly stringent quality standards.

Emerging applications for dichloro-1,3,5-triazin-2-amine include its use in electronic materials and photoresist components, reflecting the compound's adaptability to high-tech industries. The development of custom synthesis services for this intermediate has created new opportunities for specialized chemical suppliers. Industry experts recommend consulting technical datasheets and conducting compatibility tests when formulating new systems containing this versatile compound.

Quality control measures for CAS 933-20-0 typically involve rigorous testing for chlorine content, melting point, and solubility characteristics. The compound's consistent performance has made it a reliable choice for manufacturers seeking stable intermediates with predictable reaction outcomes. Recent process innovations have focused on improving atom economy and reducing byproduct formation during its production.

With increasing emphasis on circular economy principles, the chemical industry is examining ways to recover and recycle triazine derivatives more effectively. This trend has spurred research into novel applications for dichloro-1,3,5-triazin-2-amine in waste valorization processes. The compound's molecular characteristics make it suitable for creating functional materials with tailored properties for specific industrial needs.

Supply chain considerations for dichloro-1,3,5-triazin-2-amine include maintaining consistent quality across batches and ensuring reliable logistics for temperature-sensitive shipments. The growing demand for high-purity intermediates in pharmaceutical applications has led to increased specifications for this compound. Technical collaborations between manufacturers and end-users are driving innovation in application development and process improvements.

Looking ahead, the versatility of dichloro-1,3,5-triazin-2-amine positions it as a compound of continuing interest in multiple chemical sectors. Ongoing research into its structure-activity relationships may reveal additional applications in materials science and specialty chemistry. As industry standards evolve, this compound's combination of chemical stability and functional versatility ensures its relevance in developing next-generation chemical solutions.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:933-20-0)2-氨基-4,6-二氯-S-三嗪
LE1883500
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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